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In the fast-paced world of drug discovery and development, the ability to efficiently generate

accurate and reproducible research data is paramount. PidPort, a cloud-based digital

pathology platform, offers a suite of powerful annotation tools designed to streamline the

analysis of whole slide images (WSIs) and facilitate the generation of robust quantitative data

for research applications. These tools empower researchers, scientists, and drug development

professionals to unlock critical insights from pathological specimens, accelerating the journey

from preclinical research to clinical application.

PidPort's intuitive interface and advanced functionalities, including AI-powered analytics,

provide a comprehensive solution for managing, annotating, and analyzing digital pathology

images. The platform's annotation capabilities are central to its utility in research, enabling the

precise identification and quantification of key histological features. This, in turn, allows for the

generation of high-quality, structured data suitable for training artificial intelligence models,

validating biomarkers, and assessing therapeutic efficacy.

This document provides detailed application notes and protocols for leveraging PidPort's

annotation tools for research data generation, with a focus on oncology and drug development.
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Application Notes
The annotation tools within the PidPort platform are instrumental in the development of artificial

intelligence (AI) models for pathological diagnosis and analysis. By enabling precise

delineation and classification of various tissue types and cellular features on whole slide

images (WSIs), researchers can generate the high-quality, annotated datasets required for

training and validating deep learning algorithms.

A key application is the development of AI models for cancer diagnosis and grading. For

instance, in a study focused on prostate cancer, PidPort's annotation tools were utilized to

classify prostate adenocarcinoma on core needle biopsy WSIs into "indolent" (suitable for

active surveillance) and "aggressive" (requiring definitive therapy) categories. This

classification was based on the Gleason scoring system, a critical prognostic indicator.

The performance of the resulting AI model demonstrates the power of high-quality annotated

data in training accurate diagnostic tools. The model achieved a high level of accuracy in

distinguishing between indolent and aggressive prostate cancer, showcasing the potential of

this technology to assist pathologists in making critical treatment decisions.

Quantitative Data Summary
The following table summarizes the performance of an AI model developed using data

annotated within the PidPort platform for the classification of prostate adenocarcinoma.

Performance Metric Indolent Classification Aggressive Classification

ROC-AUC 0.846 0.980

This data is derived from a study on the classification of prostate adenocarcinoma using deep

learning models trained on annotated whole slide images.[1][2]

Experimental Protocols
The generation of high-quality research data using PidPort's annotation tools involves a

systematic workflow. The following protocols outline the key steps for annotating WSIs for the

development of a pathology AI model.
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Protocol 1: Annotation of Histopathological Features for
AI Model Training
Objective: To create a dataset of annotated WSIs for training a deep learning model to classify

specific pathological features (e.g., tumor regions, cell types).

Materials:

Whole Slide Images (WSIs) of tissue specimens (e.g., formalin-fixed, paraffin-embedded

tissue sections stained with hematoxylin and eosin - H&E)

PidPort cloud-based digital pathology platform

Workstation with a high-resolution monitor

Procedure:

Case and Image Selection:

Select a cohort of cases with definitive pathological diagnoses relevant to the research

question.

Upload the corresponding WSIs to the PidPort platform. For the prostate cancer study, a

dataset of 1300 core needle biopsy WSIs was utilized for training.[1][2]

Annotation by Pathologists:

Experienced pathologists access the WSIs through the PidPort viewer.

Utilizing PidPort's drawing and annotation tools, pathologists manually delineate regions of

interest (ROIs) on the WSIs.

For the prostate cancer model, annotations were made to identify and classify Gleason

patterns 3, 4, and 5 of adenocarcinoma.[3]

Each annotation is assigned a specific label corresponding to the pathological feature

(e.g., "Gleason Pattern 3," "Tumor Stroma," "Normal Epithelium").
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Weakly Supervised Learning Approach (Optional but Recommended):

In cases with large datasets, a weakly supervised learning approach can be employed to

expedite the annotation process.

Initially, pathologists provide slide-level labels (e.g., "indolent," "aggressive") without

detailed annotations.

The AI model is first trained on these slide-level labels to identify potential regions of

interest.

Pathologists then review and refine the AI-suggested annotations using PidPort's tools,

significantly reducing the manual annotation workload.

Data Curation and Quality Control:

A second pathologist or a quality control team reviews a subset of the annotated slides to

ensure consistency and accuracy of the annotations.

Any discrepancies are resolved through consensus.

Export of Annotated Data:

The annotated data, including the image coordinates of the delineated regions and their

corresponding labels, is exported from the PidPort platform.

This structured data is then used as the ground truth for training and validating the deep

learning model.

Visualizing the Research Workflow
The following diagrams illustrate the key workflows in utilizing PidPort for research data

generation and AI model development.
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Caption: Experimental workflow for AI model development using PidPort.
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Caption: Logical flow of the annotation process within the PidPort platform.

By providing a robust and user-friendly environment for the annotation of digital pathology

images, PidPort empowers research teams to generate the high-quality, structured data

necessary to drive innovation in drug discovery and development. The ability to create large,

accurately annotated datasets is a critical step in harnessing the power of artificial intelligence

to unlock new frontiers in medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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